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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 249, also known by its Colour Index name C.I. Acid Red 249, is a weak acid azo dye

utilized in the textile and leather industries.[1] Its application in leather dyeing is valued for

achieving vibrant red shades. This document provides detailed application notes and

experimental protocols for the use of Acid Red 249 in leather dyeing processes, intended for a

scientific and research-oriented audience. The protocols and data presented are a synthesis of

available information on Acid Red 249 and analogous acid dyes used in leather tanning.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Acid Red 249 is

essential for its effective and safe application in leather dyeing.
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Property Value Reference

C.I. Name Acid Red 249 [2]

C.I. Number 18134 [2]

CAS Number 6416-66-6 [1]

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃ [1]

Molecular Weight 748.11 g/mol [1]

Chemical Class Azo [1]

Appearance Dark red powder [3]

Solubility
Soluble in water; slightly

soluble in ethanol.
[3]

Mechanism of Dyeing: Dye-Collagen Interaction
The dyeing of leather with Acid Red 249 is predicated on the ionic interaction between the

anionic dye molecules and the cationic sites on the collagen fibers of the leather. Under acidic

conditions, the amino groups (-NH₂) present in the collagen's protein structure become

protonated, acquiring a positive charge (-NH₃⁺). Acid Red 249, with its sulfonate groups (-

SO₃⁻), is anionic and is consequently attracted to these positively charged sites on the leather

substrate. The fixation of the dye is primarily achieved through the formation of strong ionic

bonds. Weaker forces, such as hydrogen bonds and van der Waals forces, also contribute to

the overall dye-fiber affinity and fastness properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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